Cas no 2228425-54-3 (3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228425-54-3
• MF: C₈H₁₁ClF₂N₂OS
• MW: 256.700546503067
• CID: 6399366
• PubChem ID: 165733978
• Update Time: 2025-07-01

3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• 2228425-54-3
• EN300-1957222

• Inchi： 1S/C8H11ClF2N2OS/c1-8(12,6(10)11)3-4-5(9)13-7(14-2)15-4/h6H,3,12H2,1-2H3
• InChI Key： SKLAIABPGSXYRR-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C)(C(F)F)N)SC(=N1)OC

Computed Properties

• Exact Mass: 256.0248682g/mol
• Monoisotopic Mass: 256.0248682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų

Additional information on 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228425-54-3)

The compound 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine, identified by its CAS number 2228425-54-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of functional groups such as the thiazole ring, chloro substituent, and fluoroalkyl chain makes it a structurally intriguing candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of fluorine atoms into molecular frameworks. The incorporation of fluorine, particularly in the form of 1,1-difluoroalkyl groups, has been shown to enhance metabolic stability, binding affinity, and overall pharmacological activity. The compound in question exemplifies this trend, as its difluoromethylpropan-2-amino moiety is likely to contribute to these desirable properties. This structural feature is particularly relevant in the context of modern drug design, where optimizing physicochemical properties is paramount.

The thiazole core of the molecule is another critical aspect that warrants discussion. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The specific substitution pattern at the 4-chloro-2-methoxy position further modulates the pharmacophoric properties of the thiazole ring. Such modifications are often employed to fine-tune interactions with biological targets, enhancing efficacy while minimizing off-target effects. The combination of these structural elements suggests that this compound may exhibit unique pharmacological profiles suitable for addressing unmet medical needs.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of candidate molecules like 3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine. Molecular modeling studies have indicated that the presence of the fluoroalkyl group may improve oral bioavailability by reducing lipophilicity while maintaining sufficient solubility. Additionally, the electron-withdrawing nature of the chloro substituent could enhance binding interactions with enzymes or receptors involved in disease pathways. These predictions align with emerging trends in drug discovery, where rational design based on structural features is increasingly prioritized.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of both fluorine and chlorine atoms into a complex heterocyclic system requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic processes and green chemistry principles have made such syntheses more sustainable and scalable. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired carbon-carbon bonds efficiently.

The potential therapeutic applications of this compound are vast and warrant further investigation. Preliminary studies suggest that it may exhibit activity against various targets relevant to human health. For example, its structural similarity to known bioactive molecules has led researchers to explore its potential as an inhibitor of enzymes involved in metabolic disorders or as a modulator of signaling pathways implicated in cancer. While these hypotheses require rigorous validation through experimental studies, they underscore the compound's promise as a lead structure for drug development.

In conclusion,3-(4-chloro-2-methoxy-1,3-thiazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228425-54-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups positions it as a valuable scaffold for medicinal chemists seeking to discover new treatments for complex diseases. As research continues to uncover its full potential,this compound is poised to make significant contributions to both academic research and industrial drug development efforts worldwide.